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Introduction
AMG 837 calcium hydrate is a potent and selective partial agonist of the G-protein coupled

receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3][4] GPR40 is

predominantly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated

insulin secretion (GSIS).[1][2][3][5][6] Activation of GPR40 by agonists like AMG 837 enhances

the secretion of insulin in a glucose-dependent manner, making it a promising therapeutic

target for type 2 diabetes.[1][2][3][7] These application notes provide detailed protocols for the

use of AMG 837 calcium hydrate in isolated pancreatic islets to study its effects on insulin

secretion and intracellular signaling.

Mechanism of Action
AMG 837 acts as a partial agonist at the GPR40 receptor.[1][2][3] Upon binding, it activates the

Gαq/11 signaling pathway, leading to the activation of phospholipase C (PLC).[8][9][10] PLC

then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate

(IP3) and diacylglycerol (DAG).[10] IP3 binds to its receptors on the endoplasmic reticulum,

triggering the release of stored intracellular calcium (Ca2+), which is a key step in the

potentiation of glucose-stimulated insulin secretion.[8][10]
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Quantitative Analysis of AMG 837 Activity
Parameter Species

Cell
Type/System

Value Reference(s)

EC50 for Insulin

Secretion
Mouse

Isolated

Pancreatic Islets
142 ± 20 nM [1][2][3][9]

EC50 for Ca2+

Flux (human

GPR40)

CHO Cells Recombinant 13.5 nM [9][11]

EC50 for Ca2+

Flux (mouse

GPR40)

CHO Cells Recombinant 22.6 nM [11]

EC50 for Ca2+

Flux (rat GPR40)
CHO Cells Recombinant 31.7 nM [11]

EC50 for Inositol

Phosphate

Accumulation

A9 Cells
Recombinant

(mouse GPR40)
11.0 ± 0.05 nM [12]
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Islet Preparation

Functional Assays
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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